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Compound of Interest

Compound Name:
2-Iodo-5-methylbenzenesulfonic

acid

Cat. No.: B171916 Get Quote

An In-depth Technical Guide to 2-Iodo-5-methylbenzenesulfonic Acid

This technical guide provides comprehensive information on 2-Iodo-5-methylbenzenesulfonic
acid for researchers, scientists, and professionals in drug development.

Core Compound Data
2-Iodo-5-methylbenzenesulfonic acid is an organic building block. The key quantitative data

for this compound and its dihydrate form are summarized below.

Property Anhydrous Form Dihydrate Form

Molecular Formula C₇H₇IO₃S[1][2] C₇H₁₁IO₅S

Molecular Weight
298.10 g/mol (or 298.09815

g/mol [2])
334.13 g/mol

CAS Number 139778-27-1[2][3] 139778-27-1

Canonical SMILES
CC1=CC(=C(C=C1)I)S(=O)

(=O)O[2]

InChI Key
POSSTIHHKTXBTM-

UHFFFAOYSA-N[2]

JLMSURDCIPMIGZ-

UHFFFAOYSA-N
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Chemical Structure
The molecular structure of 2-Iodo-5-methylbenzenesulfonic acid consists of a benzene ring

substituted with an iodine atom, a methyl group, and a sulfonic acid group at positions 2, 5, and

1, respectively.
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Click to download full resolution via product page

Caption: Chemical structure of 2-Iodo-5-methylbenzenesulfonic acid.

Experimental Protocols
While a specific protocol for the synthesis of 2-Iodo-5-methylbenzenesulfonic acid is not

readily available in the provided search results, a method for the preparation of the related

compound, 2-iodobenzenesulfonic acid, can be adapted. This process involves the ion

exchange of its sodium salt.

Preparation of 2-Iodobenzenesulfonic Acid from Sodium 2-Iodobenzenesulfonate (Adapted

Protocol)

This protocol describes the synthesis of 2-iodobenzenesulfonic acid from its sodium salt, which

may serve as a reference for preparing 2-Iodo-5-methylbenzenesulfonic acid from its

corresponding salt.

Materials:

Sodium 2-iodobenzenesulfonate

Amberlyst 15 (H⁺ form) ion-exchange resin

Deionized water

Reaction vessel

Filtration apparatus

Procedure:

Prepare a solution of sodium 2-iodobenzenesulfonate in deionized water.

Add Amberlyst 15 (H⁺ form) resin to the solution.

Stir the mixture to facilitate the ion exchange process, where sodium ions are replaced by

protons on the resin.
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Monitor the reaction to completion.

Once the ion exchange is complete, filter the mixture to remove the resin beads.

The resulting filtrate is a solution of 2-iodobenzenesulfonic acid.

The product can be isolated by evaporation of the solvent.

Further research has detailed the oxidation of 2-iodobenzenesulfonic acid and its sodium salt

using reagents like Oxone or periodic acid to form 2-iodosylbenzenesulfonic acid or 2-

iodoxybenzenesulfonic acid.[4] These protocols highlight the reactivity of the iodo-

benzenesulfonic acid functional group arrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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